

Statistical Analysis of Tofersen Clinical Trials: A Deep Dive into Methods and Protocols

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Tofersen*
CAS No.: *2088232-70-4*
Cat. No.: *B15588228*

[Get Quote](#)

For Immediate Release

This document provides detailed application notes and protocols for the statistical analysis methods employed in the clinical trials of **Tofersen**, an antisense oligonucleotide for the treatment of amyotrophic lateral sclerosis (ALS) associated with mutations in the superoxide dismutase 1 (SOD1) gene. These guidelines are intended for researchers, scientists, and drug development professionals to understand the rigorous statistical framework and experimental procedures used to evaluate the efficacy and safety of **Tofersen**.

Introduction to Tofersen and the VALOR Clinical Trial

Tofersen is an antisense oligonucleotide designed to bind to the messenger RNA (mRNA) of the SOD1 gene, leading to its degradation and thereby reducing the synthesis of the SOD1 protein. The pivotal Phase 3 study for **Tofersen** was the VALOR trial, a randomized, double-blind, placebo-controlled study designed to assess the efficacy, safety, and pharmacodynamic effects of **Tofersen** in adults with SOD1-ALS.[1][2] The trial also included an open-label extension (OLE) to gather longer-term data.[2][3]

Data Presentation: Summary of Quantitative Data

The following tables summarize the key quantitative data from the VALOR trial and its open-label extension.

Table 1: Baseline Demographics and Clinical Characteristics (ITT Population)

Characteristic	Tofersen (n=72)	Placebo (n=36)
Mean Age (years)	49.8	49.8
Male (%)	57	56
Mean Time from Symptom Onset (months)	11.4	14.7
Mean ALSFRS-R Total Score	36.9	37.3
Mean % Predicted Slow Vital Capacity	79.5	83.1
Median Plasma NfL (pg/mL)	115.4	82.7
Source:[4]		

Table 2: Primary and Key Secondary Efficacy Endpoints at Week 28 (Faster-Progressing Population)

Endpoint	Tofersen	Placebo	Difference	p-value
Change in ALSFRS-R Total Score	-6.98	-8.14	1.2	0.97
Change in CSF SOD1 Protein (%)	-29%	+16%	-38%	<0.001
Change in Plasma NfL (%)	-60%	+20%	-67%	<0.001
Source: [1] [5]				

Table 3: Key Outcomes at 52 Weeks (Early-Start vs. Delayed-Start in OLE)

Endpoint	Early-Start Tofersen	Delayed-Start Tofersen	Difference
Change in ALSFRS-R Total Score	-6.0	-9.5	3.5
Change in % Predicted Slow Vital Capacity	-9.4%	-18.6%	9.2%
Change in Hand-Held Dynamometry Megascore	-0.27	-0.55	0.28
Change in CSF SOD1 Protein (%)	-33%	-21%	-12%
Change in Plasma NfL (%)	-51%	-41%	-10%
Source:			

Experimental Protocols

Detailed protocols for the key biomarker assays are outlined below. These are based on generally accepted methodologies in the field, as specific proprietary details from the clinical trial sponsors are not publicly available.

Quantification of SOD1 Protein in Cerebrospinal Fluid (CSF)

Objective: To measure the concentration of total SOD1 protein in CSF as a pharmacodynamic marker of **Tofersen**'s target engagement.

General Methodology: Enzyme-Linked Immunosorbent Assay (ELISA)

A sandwich ELISA is a common method for quantifying specific proteins in a complex biological sample like CSF.

Protocol Outline:

- **Sample Collection and Handling:** CSF is collected via lumbar puncture. Samples are then aliquoted and stored at -80°C until analysis to ensure protein stability.[\[6\]](#)
- **Plate Coating:** 96-well microplates are coated with a capture antibody specific for human SOD1 and incubated overnight at 4°C.
- **Blocking:** The plates are washed and a blocking buffer is added to prevent non-specific binding of proteins.
- **Sample and Standard Incubation:** CSF samples and a standard curve of known SOD1 concentrations are added to the wells and incubated.
- **Detection Antibody Incubation:** After washing, a biotinylated detection antibody that recognizes a different epitope on the SOD1 protein is added.
- **Enzyme Conjugate Incubation:** A streptavidin-horseradish peroxidase (HRP) conjugate is added, which binds to the biotinylated detection antibody.

- **Substrate Addition:** A colorimetric substrate for HRP is added, leading to a color change proportional to the amount of SOD1 present.
- **Data Acquisition and Analysis:** The absorbance is read using a microplate reader. The concentration of SOD1 in the samples is determined by interpolating from the standard curve.

Quantification of Neurofilament Light Chain (NfL) in Plasma

Objective: To measure the concentration of NfL in plasma as a biomarker of neuroaxonal damage.

General Methodology: Single Molecule Array (Simoa) Assay

The Simoa platform provides an ultra-sensitive method for detecting low-abundance proteins like NfL in blood samples.^{[7][8]}


Protocol Outline:

- **Sample Collection and Handling:** Blood samples are collected in EDTA tubes, and plasma is separated by centrifugation and stored at -80°C.
- **Assay Principle:** The Simoa assay utilizes paramagnetic beads coated with a capture antibody specific for NfL.
- **Sample Incubation:** Plasma samples are incubated with the antibody-coated beads.
- **Detection Complex Formation:** A biotinylated detection antibody and a streptavidin- β -galactosidase (SBG) conjugate are added to form a bead-antibody-protein-SBG complex.
- **Single Molecule Isolation:** The beads are loaded into a Simoa disc containing thousands of microwells, each large enough to hold only one bead.
- **Enzyme Reaction:** A fluorogenic substrate for β -galactosidase is added. Wells containing an immunocomplex will fluoresce.

- **Data Acquisition and Analysis:** The disc is imaged, and the number of fluorescent ("on") and non-fluorescent ("off") wells is counted. The concentration of NfL is calculated based on the proportion of "on" wells, providing a digital readout.[9][10]


Visualizations of Trial Design and Analysis

The following diagrams illustrate the key aspects of the **Tofersen** clinical trial and its analysis.




[Click to download full resolution via product page](#)

Tofersen's Mechanism of Action



[Click to download full resolution via product page](#)

VALOR Clinical Trial and OLE Design



[Click to download full resolution via product page](#)

Statistical Analysis Workflow of the VALOR Trial

Statistical Analysis Methods

The statistical analysis plan for the VALOR trial was designed to rigorously evaluate the efficacy and safety of **Tofersen**.

- **Primary Efficacy Endpoint:** The primary endpoint was the change from baseline to week 28 in the Amyotrophic Lateral Sclerosis Functional Rating Scale-Revised (ALSFRS-R) total score in the faster-progressing population.[4] This was analyzed using a joint-rank analysis, which is a composite endpoint that combines the functional outcome with survival time.[11]
- **Secondary Efficacy Endpoints:** Key secondary endpoints included the change from baseline in CSF total SOD1 protein concentration, plasma NfL concentration, percent predicted slow vital capacity, and muscle strength as measured by handheld dynamometry.[11] These were primarily analyzed using Analysis of Covariance (ANCOVA) models, adjusting for baseline values and other relevant covariates.
- **Open-Label Extension (OLE) Analysis:** The OLE allowed for a comparison between participants who started **Tofersen** at the beginning of the VALOR trial (early-start) and those

who were initially on placebo and started **Tofersen** in the OLE (delayed-start). These analyses were crucial in demonstrating the long-term benefits of earlier treatment initiation.

Conclusion

The statistical analysis of the **Tofersen** clinical trial data provides a comprehensive framework for evaluating the therapeutic potential of this novel treatment for SOD1-ALS. While the primary endpoint in the VALOR study was not met, the consistent and statistically significant effects on key biomarkers of target engagement and neurodegeneration, coupled with the positive trends observed in the open-label extension, provided the totality of evidence for its regulatory consideration. These application notes and protocols serve as a valuable resource for the scientific community in understanding and potentially replicating the analytical approaches used in this landmark study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. cdn.clinicaltrials.gov](https://cdn.clinicaltrials.gov) [cdn.clinicaltrials.gov]
- [2. digitalcommons.wustl.edu](https://digitalcommons.wustl.edu) [digitalcommons.wustl.edu]
- [3. Cerebrospinal Fluid Defines SOD1 as a Pharmacodynamic Marker for Antisense Oligonucleotide Therapy - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [4. Clinical Study Design | QALSODY® \(tofersen\)](#) [qalsodyhcp.com]
- [5. eprints.whiterose.ac.uk](https://eprints.whiterose.ac.uk) [eprints.whiterose.ac.uk]
- [6. biorxiv.org](https://biorxiv.org) [biorxiv.org]
- [7. Landmark International Multi-Center Validation Study of Simoa® Neurofilament Light Blood Test | Quanterix](#) [quanterix.com]
- [8. NF-light® Assay | Quanterix](#) [quanterix.com]
- [9. markvcid.partners.org](https://markvcid.partners.org) [markvcid.partners.org]
- [10. rbm.iqvia.com](https://rbm.iqvia.com) [rbm.iqvia.com]

- [11. mndassociation.org \[mndassociation.org\]](https://www.mndassociation.org)
- To cite this document: BenchChem. [Statistical Analysis of Tofersen Clinical Trials: A Deep Dive into Methods and Protocols]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15588228/docs#statistical-analysis-of-tofersen-clinical-trials-a-deep-dive-into-methods-and-protocols\]](https://www.benchchem.com/product/b15588228/docs#statistical-analysis-of-tofersen-clinical-trials-a-deep-dive-into-methods-and-protocols)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)